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Compound of Interest

Compound Name: Zosuquidar trihydrochloride

Cat. No.: B15623425 Get Quote

Essential Safety and Handling Guide for
Zosuquidar Trihydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Zosuquidar trihydrochloride. The following

procedures are designed to ensure the safe handling, use, and disposal of this compound,

minimizing exposure and risk.

Chemical Identifier:

Name: Zosuquidar trihydrochloride

Synonyms: LY335979, RS 33295-198

CAS Number: 167465-36-3

Hazard Identification: Zosuquidar trihydrochloride is classified as a hazardous substance.

According to its Safety Data Sheet (SDS), it poses the following risks[1]:

Causes skin irritation (H315)[1].

Causes serious eye irritation (H319)[1].

May cause respiratory irritation (H335)[1].
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It is essential to handle this compound with appropriate precautions to avoid direct contact and

inhalation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to Zosuquidar
trihydrochloride. The following table summarizes the required PPE for various handling

activities, based on general guidelines for cytotoxic drugs.

Activity Required Personal Protective Equipment

Handling Unopened Vials/Containers
At a minimum, single pair of chemotherapy-

tested gloves.

Weighing and Preparing Solutions (in a

containment device)

Double gloves (chemotherapy-tested),

disposable gown, eye protection (safety glasses

or goggles).

Handling Open Solutions/Performing

Experiments

Double gloves (chemotherapy-tested),

disposable gown, eye protection (goggles or

face shield).

Cleaning and Decontamination

Double gloves (chemotherapy-tested),

disposable gown, eye protection (goggles or

face shield).

Spill Cleanup

Double gloves (chemotherapy-tested),

disposable gown, shoe covers, eye protection

(goggles and face shield), and a fit-tested N95

respirator.

Key PPE Specifications:

Gloves: Must be powder-free and tested for resistance to chemotherapy drugs according to

ASTM D6978[2][3][4][5]. Nitrile or neoprene gloves are generally preferred over latex[3][6]. It

is recommended to wear two pairs of gloves (double-gloving) for enhanced safety[3][6].

Gloves should be changed regularly and immediately if contaminated, torn, or punctured.
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Gowns: Should be disposable, lint-free, made of a low-permeability fabric, and have a solid

front with back closure, long sleeves, and tight-fitting elastic or knit cuffs[6][7].

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

When there is a risk of splashing, chemical splash goggles and a full-face shield should be

worn[6][7].

Respiratory Protection: A fit-tested N95 or higher-level respirator should be used when

handling the powder outside of a containment device or when there is a risk of aerosol

generation[7][8].

Experimental Protocols: Safe Handling and Solution
Preparation
Engineering Controls: All procedures involving the handling of powdered Zosuquidar
trihydrochloride or the preparation of concentrated stock solutions should be performed in a

designated containment device, such as a chemical fume hood or a Class II Biological Safety

Cabinet (BSC), to minimize inhalation exposure.

Stock Solution Preparation (Example Protocol):

Preparation: Before starting, ensure the work area within the containment device is clean

and decontaminated. Gather all necessary materials, including the Zosuquidar
trihydrochloride vial, appropriate solvent (e.g., DMSO, ethanol), sterile vials, and

micropipettes.

Donning PPE: Put on all required PPE as specified in the table above for "Weighing and

Preparing Solutions."

Weighing: If weighing the powder, do so on a calibrated analytical balance within the

containment device. Use a spatula to carefully transfer the powder to a tared weigh boat.

Dissolving: Carefully add the desired volume of solvent to the vial containing the Zosuquidar
trihydrochloride powder. Cap the vial securely. The compound is soluble in DMSO and

ethanol at approximately 10 mg/mL.
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Mixing: Mix the solution by gentle vortexing or inversion until the solid is completely

dissolved. Ultrasonic agitation may be used if necessary to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, clearly labeled, and tightly

sealed vials to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C for up to

one month or -80°C for up to six months. It is recommended to use freshly prepared

solutions, as the compound may be unstable in solution[9].

Decontamination and Waste Disposal: After preparation, decontaminate all surfaces and

equipment with a suitable cleaning agent (e.g., 70% ethanol followed by a detergent

solution). Dispose of all contaminated disposables (gloves, weigh boats, pipette tips, etc.) as

hazardous chemical waste.

Operational and Disposal Plans
Spill Management:

In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and protect personnel. A spill kit specifically for hazardous drugs should be

readily available in the laboratory.
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Workflow for Zosuquidar Trihydrochloride Spill Response

Immediate Actions

Cleanup Procedure

Post-Cleanup

Spill Occurs

Alert others in the area

Secure the spill area

Retrieve hazardous drug spill kit

Don appropriate PPE from spill kit

Contain the spill
(Liquid: cover with absorbent pads)
(Powder: cover with a damp cloth)

Collect contaminated materials using scoop and scraper

Clean the area 3 times with detergent solution

Rinse the area with water

Dry the area with clean absorbent pads

Dispose of all waste in a designated hazardous waste container

Remove PPE in the correct order

Wash hands thoroughly with soap and water

Report the spill to the laboratory supervisor

Click to download full resolution via product page

Caption: Logical workflow for responding to a Zosuquidar trihydrochloride spill.
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Waste Disposal:

All waste generated from the handling of Zosuquidar trihydrochloride must be treated as

hazardous chemical waste. Proper segregation and disposal are critical to prevent

environmental contamination and exposure to others.

Trace Waste: Items that are "RCRA empty" (containing less than 3% by weight of the original

substance), such as empty vials, used gloves, gowns, and other disposables, should be

collected in a designated, clearly labeled yellow chemotherapy waste container for

incineration[10].

Bulk Waste: This includes unused or expired Zosuquidar trihydrochloride, grossly

contaminated items, and materials used to clean up spills. Bulk waste must be disposed of in

a black RCRA hazardous waste container[10].

Sharps: All contaminated needles, syringes, and other sharps must be placed in a puncture-

resistant sharps container specifically designated for chemotherapy or hazardous drug

waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Never dispose of Zosuquidar trihydrochloride or its contaminated waste in the regular trash

or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Cytotoxic Drugs Risk: Which Protective Gloves for Cytotoxic Drugs? [shieldscientific.com]

3. ASTM D6978 — How to Choose Chemotherapy-Resistant Gloves for Maximum Safety |
mocare health co., ltd. [mocarehealth.com]

4. store.astm.org [store.astm.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15623425?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.benchchem.com/product/b15623425?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.benchchem.com/product/b15623425?utm_src=pdf-body
https://www.benchchem.com/product/b15623425?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/21533m.pdf
https://www.shieldscientific.com/hazards/handling-cytotoxic-drugs/
https://www.mocarehealth.com/article_d.php?lang=en&tb=6&id=327
https://www.mocarehealth.com/article_d.php?lang=en&tb=6&id=327
https://store.astm.org/d6978-05r19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. webstore.ansi.org [webstore.ansi.org]

6. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]

7. ohsinsider.com [ohsinsider.com]

8. england.nhs.uk [england.nhs.uk]

9. medchemexpress.com [medchemexpress.com]

10. danielshealth.com [danielshealth.com]

To cite this document: BenchChem. [Personal protective equipment for handling Zosuquidar
trihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623425#personal-protective-equipment-for-
handling-zosuquidar-trihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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